[5-(Benzothiazol-2-ylthiomethyl)(1,3,4-thiadiazol-2-yl)]cyclohexylamine

• IUPAC Name: 5-(1,3-benzothiazol-2-ylsulfanylmethyl)-N-cyclohexyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C16H18N4S3/c1-2-6-11(7-3-1)17-15-20-19-14(23-15)10-21-16-18-12-8-4-5-9-13(12)22-16/h4-5,8-9,11H,1-3,6-7,10H2,(H,17,20)
• InChI Key: IRMXZIOGBWRDHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=NN=C(S2)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H18N4S3
• Molecular Weight: 362.5 g/mol

Description

[5-(Benzothiazol-2-ylthiomethyl)(1,3,4-thiadiazol-2-yl)]cyclohexylamine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a benzothiazole-thiomethyl group and a cyclohexylamine moiety. The 1,3,4-thiadiazole ring is a sulfur- and nitrogen-containing heterocycle known for its diverse biological activities, including antimicrobial, antifungal, and insecticidal properties .

Comparison with Similar Compounds

Structural Analogues from

The compounds in share the 1,3,4-thiadiazole backbone but differ in substituents (Table 1). Key comparisons include:

Functional Analogues from and

• Thiadiazoles with Arylthio Groups : describes 5-arylthio-1,2,3-thiadiazoles (e.g., 6a-j) synthesized via sodium hydride-mediated coupling. These compounds highlight the importance of sulfur-based substituents in modulating reactivity and bioactivity. The target compound’s benzothiazole-thiomethyl group may offer enhanced electron-withdrawing effects compared to simple arylthio groups .
• Biological Activity: notes that 1,3,4-thiadiazoles exhibit insecticidal and fungicidal activities. While the target compound’s benzothiazole group is associated with antitumor and antimicrobial properties in other contexts, direct evidence of its bioactivity is lacking here .

Key Research Findings and Gaps

• Synthetic Methodology : The target compound likely requires multi-step synthesis, starting with functionalization of the thiadiazole ring followed by benzothiazole coupling. ’s high yields for benzylthio analogs (e.g., 5h: 88%) support the feasibility of thiolate-based substitutions .
• Structure-Activity Relationships (SAR) : Substituents on the thiadiazole ring critically influence bioactivity. For example, chlorobenzylthio (5j) may enhance antibacterial activity due to electron-withdrawing effects, while the target compound’s benzothiazole group could similarly improve target binding .
• Unresolved Questions: No crystallographic or NMR data for the target compound is available in the evidence. Comparative studies on its solubility, stability, and bioactivity relative to analogs are needed.